Cas no 55133-63-6 (Pyrimidine, methyl-)

• Product Name: Pyrimidine, methyl-
• CAS No: 55133-63-6
• MF: C₅H₆N₂
• MW: 94.1145405769348
• CID: 387388
• PubChem ID: 78748
• Update Time: 2025-04-19

Pyrimidine, methyl- Chemical and Physical Properties

Names and Identifiers

• Methylpyrimidine
• Pyrimidine, methyl-
• 55133-63-6
• Pyrimidine, 2-methyl-
• AM1034
• FT-0653724
• CS-W016665
• 5053-43-0
• DTXSID00871111
• MFCD00128182
• AKOS015892505
• 2-Methylpyrimidine
• 2-Methylpyrimidine, 97%
• SB55536
• SY008219
• A828158
• 2-Methyl-1,3-diazine
• PS-18071

• Inchi： 1S/C5H6N2/c1-5-6-3-2-4-7-5/h2-4H,1H3
• InChI Key： LNJMHEJAYSYZKK-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C

Computed Properties

• Exact Mass: 94.05318
• Monoisotopic Mass: 94.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 1.0132 g/mL at 25 °C
• Boiling Point: 122.1 °C at 760 mmHg
• Flash Point: 20.3 °C
• Refractive Index: n20/D 1.4930
• PSA: 25.78
• LogP: 0.78500